Cas no 2246363-09-5 (8-chloro-7-fluoro-6-iodo-isoquinolin-3-amine)

8-Chloro-7-fluoro-6-iodo-isoquinolin-3-amine is a halogenated isoquinoline derivative with a unique substitution pattern, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of chloro, fluoro, and iodo substituents at the 6, 7, and 8 positions, along with an amine group at the 3 position, enhances its reactivity and potential for further functionalization. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic synthesis. Its structural features contribute to its utility in developing bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity and well-defined reactivity make it a reliable choice for specialized synthetic applications.
8-chloro-7-fluoro-6-iodo-isoquinolin-3-amine structure
2246363-09-5 structure
Product Name:8-chloro-7-fluoro-6-iodo-isoquinolin-3-amine
CAS No:2246363-09-5
MF:C9H5ClFIN2
MW:322.505276441574
MDL:MFCD32869331
CID:4760672
PubChem ID:135343187
Update Time:2026-02-26

8-chloro-7-fluoro-6-iodo-isoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 8-chloro-7-fluoro-6-iodoisoquinolin-3-amine
    • SY277462
    • ClC=1C(=C(C=C2C=C(N=CC=12)N)I)F
    • 8-chloro-7-fluoro-6-iodo-isoquinolin-3-amine
    • CS-0312178
    • F83639
    • GS4065
    • DB-400345
    • 2246363-09-5
    • SCHEMBL20517530
    • 8-chloro-7-fluoro-6-iodo-3-Isoquinolinamine
    • MFCD32869331
    • MDL: MFCD32869331
    • Inchi: 1S/C9H5ClFIN2/c10-8-5-3-14-7(13)2-4(5)1-6(12)9(8)11/h1-3H,(H2,13,14)
    • InChI Key: AFDSMFWTJZLLTD-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C2C=NC(=CC=2C=1)N)Cl)F

Computed Properties

  • Exact Mass: 321.91700g/mol
  • Monoisotopic Mass: 321.91700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.9

8-chloro-7-fluoro-6-iodo-isoquinolin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU4467-1 G
8-chloro-7-fluoro-6-iodo-isoquinolin-3-amine
2246363-09-5 95%
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¥ 9,570.00 2021-05-07
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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8-chloro-7-fluoro-6-iodo-isoquinolin-3-amine
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¥ 2,395.00 2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU4467-500MG
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¥ 6,382.00 2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 9,570.00 2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU4467-5G
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Chemenu
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eNovation Chemicals LLC
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